Cas no 927994-69-2 (2-amino-2-(4-methylphenyl)ethyldimethylamine)

• Product Name: 2-amino-2-(4-methylphenyl)ethyldimethylamine
• CAS No: 927994-69-2
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 4665734
• PubChem ID: 16643503
• Update Time: 2025-07-24

2-amino-2-(4-methylphenyl)ethyldimethylamine Chemical and Physical Properties

Names and Identifiers

• [2-amino-2-(4-methylphenyl)ethyl]dimethylamine
• 2-amino-2-(4-methylphenyl)ethyldimethylamine

• Inchi： 1S/C11H18N2/c1-9-4-6-10(7-5-9)11(12)8-13(2)3/h4-7,11H,8,12H2,1-3H3
• InChI Key： SQKFDJYYIBKNGD-UHFFFAOYSA-N
• SMILES： N(CC(N)C1=CC=C(C)C=C1)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-amino-2-(4-methylphenyl)ethyldimethylamine

Recent Advances in the Study of 2-amino-2-(4-methylphenyl)ethyldimethylamine (CAS: 927994-69-2)

The compound 2-amino-2-(4-methylphenyl)ethyldimethylamine (CAS: 927994-69-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have explored its pharmacological properties, synthesis methods, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's interaction with neurotransmitter receptors. Preliminary findings suggest that 2-amino-2-(4-methylphenyl)ethyldimethylamine exhibits selective binding affinity for certain subtypes of adrenergic and dopaminergic receptors. This selectivity could pave the way for the development of novel therapeutics targeting neurological disorders such as Parkinson's disease, depression, and anxiety. Researchers have employed advanced computational modeling and in vitro assays to elucidate the binding mechanisms and optimize the compound's pharmacological profile.

In addition to its receptor interactions, recent studies have investigated the compound's metabolic stability and pharmacokinetic properties. The introduction of the 4-methylphenyl group has been shown to enhance metabolic stability, thereby improving its potential as a drug candidate. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Innovative formulation strategies, including nanoparticle-based delivery systems, are being explored to address these limitations.

The synthesis of 2-amino-2-(4-methylphenyl)ethyldimethylamine has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. These advancements not only facilitate large-scale production but also ensure the compound's suitability for preclinical and clinical studies.

Looking ahead, the potential applications of 2-amino-2-(4-methylphenyl)ethyldimethylamine extend beyond neurology. Emerging evidence suggests its utility in oncology, where it may act as a modulator of tumor microenvironment signaling pathways. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these possibilities further. As research progresses, this compound holds promise for addressing unmet medical needs across multiple therapeutic areas.